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Compound of Interest

Compound Name: Naveglitazar racemate

Cat. No.: B15125842 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
Introduction

Naveglitazar is a dual agonist of peroxisome proliferator-activated receptor alpha (PPARα) and

peroxisome proliferator-activated receptor gamma (PPARγ), with a predominant activity on

PPARγ.[1][2] As a non-thiozolidinedione insulin sensitizer, it has been investigated for its

potential in treating type 2 diabetes and associated dyslipidemia.[1][2] Proper preparation of

Naveglitazar racemate stock solutions is crucial for obtaining accurate and reproducible

results in both in vitro and in vivo experimental settings. These application notes provide

detailed protocols and essential data for the effective use of Naveglitazar racemate in

research.

Mechanism of Action

Naveglitazar exerts its effects by binding to and activating PPARα and PPARγ, which are

nuclear receptors that function as ligand-activated transcription factors.[3][4] Upon activation,

PPARs form a heterodimer with the retinoid X receptor (RXR).[3][4][5] This complex then binds

to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in

the promoter regions of target genes.[3] This binding regulates the transcription of genes

involved in glucose and lipid metabolism, and inflammation.[5] Activation of PPARα primarily
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influences fatty acid catabolism, while PPARγ activation is a key regulator of adipogenesis and

insulin sensitivity.[5]

Quantitative Data Summary
For ease of reference and calculation, the following table summarizes the key quantitative data

for Naveglitazar racemate.

Parameter Value Source(s)

Molecular Weight 422.48 g/mol [6]

CAS Number 916085-47-7 [6]

Solubility Soluble in DMSO [6]

Storage of Solid Store at -20°C [6]

Storage of Stock Solution
Store at -20°C or -80°C in

aliquots
N/A

In Vivo Dosage (mice, rats) 10 mg/kg (oral administration) [2]

In Vitro Binding Assay Conc. 0.1 to 1000 ng/mL [2]

Experimental Protocols
1. Preparation of a 10 mM Naveglitazar Racemate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Naveglitazar racemate in

dimethyl sulfoxide (DMSO). This high-concentration stock is suitable for long-term storage and

subsequent dilution to working concentrations for various experiments.

Materials:

Naveglitazar racemate (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of Naveglitazar racemate to come to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh out a specific amount of Naveglitazar racemate. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.22 mg of the compound (Molecular Weight

= 422.48 g/mol ).

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 422.48 g/mol * 1000 mg/g = 4.22 mg

Dissolve: Add the weighed Naveglitazar racemate to a sterile tube. Add the calculated

volume of DMSO (in this example, 1 mL) to the tube.

Mix: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Store: Store the aliquots at -20°C or -80°C for long-term storage. When stored properly,

DMSO stock solutions are generally stable for several months.

2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for in vitro experiments. It is crucial to maintain a low final concentration of

DMSO in the cell culture medium to avoid solvent-induced cytotoxicity.
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Materials:

10 mM Naveglitazar racemate stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Thaw: Thaw a single aliquot of the 10 mM Naveglitazar racemate stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to prepare a 1 mM intermediate solution,

dilute the 10 mM stock 1:10 (e.g., 10 µL of 10 mM stock + 90 µL of medium).

Final Dilution: Further dilute the intermediate solution to the desired final working

concentration in the cell culture medium. For example, to prepare a final concentration of 1

µM in 1 mL of medium, add 1 µL of the 1 mM intermediate solution to 999 µL of medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the Naveglitazar-treated samples.

Apply to Cells: Immediately add the prepared working solutions and the vehicle control to

your cell cultures.
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Caption: Naveglitazar activates the PPARα/γ signaling pathway.
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Experimental Workflow for Stock Solution Preparation

Workflow for Preparing Naveglitazar Racemate Stock Solution
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Caption: Step-by-step workflow for Naveglitazar stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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